4-(Benzyloxy)-1-(bromomethyl)-2-fluorobenzene

• CAS No.: 504414-34-0
• Molecular Formula: C14H12BrFO
• Molecular Weight: 295.15 g/mol
• IUPAC Name: 1-(bromomethyl)-2-fluoro-4-phenylmethoxybenzene
• InChI: InChI=1S/C14H12BrFO/c15-9-12-6-7-13(8-14(12)16)17-10-11-4-2-1-3-5-11/h1-8H,9-10H2
• InChI Key: QWKSWSFBXNUZPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC(=C(C=C2)CBr)F

Description

4-(Benzyloxy)-1-(bromomethyl)-2-fluorobenzene is a useful research compound. Its molecular formula is C14H12BrFO and its molecular weight is 295.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred, cooled (ice bath) solution of 4-benzyloxy-2-fluoro-benzyl alcohol (Compound 9, 15 g, 64.6 mmol) in anhydrous diethyl ether (100 mL) was treated with pyridine (5.75 mL, 71.1 mmol) followed by phosphorus tribromide (6.13 mL, 64.6 mmol). After 90 min. the reaction mixture was diluted with water and extracted with diethyl ether (×2). The combined organic phase was dried over anhydrous magnesium sulfate, filtered and evaporated in vacuo to afford the title product as an oil that solidified on standing (18 g, 89.5%).